Cas no 51282-74-7 (Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester)

51282-74-7 structure
Product name:Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester
Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester
- methyl 5-(2-chloro-4-nitrophenoxy)-2-nitrobenzoate
- 51282-74-7
- DTXSID30546380
- SCHEMBL10789320
-
- Inchi: InChI=1S/C14H9ClN2O7/c1-23-14(18)10-7-9(3-4-12(10)17(21)22)24-13-5-2-8(16(19)20)6-11(13)15/h2-7H,1H3
- InChI Key: YYPROPZIMSDQFO-UHFFFAOYSA-N
- SMILES: COC(C1=CC(OC2=CC=C([N+]([O-])=O)C=C2Cl)=CC=C1[N+]([O-])=O)=O
Computed Properties
- Exact Mass: 352.00987
- Monoisotopic Mass: 352.0098283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 121.81
Benzoic acid, 5-(2-chloro-4-nitrophenoxy)-2-nitro-, methyl ester Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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